Cas no 5703-21-9 (2-(3,4-Dimethoxyphenyl)acetaldehyde)

2-(3,4-Dimethoxyphenyl)acetaldehyde structure
5703-21-9 structure
Product Name:2-(3,4-Dimethoxyphenyl)acetaldehyde
CAS No:5703-21-9
MF:C10H12O3
MW:180.200483322144
MDL:MFCD02261749
CID:373220
PubChem ID:79781
Update Time:2025-04-19

2-(3,4-Dimethoxyphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • (3,4-Dimethoxyphenyl)acetaldehyde
    • 2-(3,4-Dimethoxyphenyl)acetaldehyde
    • Benzeneacetaldehyde,3,4-dimethoxy-
    • (3,4-dimethoxyphenyl)ethanal
    • 2-(2'-N-BOC-PYRROLE)BENZOIC ACID
    • 2-(3,4-dimethoxyphenyl)ethanal
    • 3,4-dimethoxyphenylacetaldehyde
    • Benzeneacetaldehyde,3,4-dimethoxy
    • EINECS 227-189-4
    • homoveratraldehyde
    • NS00033633
    • EN300-1851264
    • UNII-CS521IRB51
    • 3,4-dimethoxybenzeneacetaldehyde
    • Benzeneacetaldehyde, 3,4-dimethoxy-
    • CS-0036402
    • Homoveratric aldehyde
    • ACETALDEHYDE, (3,4-DIMETHOXYPHENYL)-
    • Q27275738
    • CS521IRB51
    • AKOS005255055
    • FT-0776039
    • DTXSID10205640
    • SCHEMBL557409
    • Z1020779916
    • 5703-21-9
    • MFCD02261749
    • AMY4032
    • AS-49999
    • RIVVYJWUHXMGSK-UHFFFAOYSA-N
    • 3.4-dimethoxyphenylacetaldehyde
    • O10461
    • DTXCID40128131
    • MDL： MFCD02261749
    • Inchi： 1S/C10H12O3/c1-12-9-4-3-8(5-6-11)7-10(9)13-2/h3-4,6-7H,5H2,1-2H3
    • InChI Key： RIVVYJWUHXMGSK-UHFFFAOYSA-N
    • SMILES： O(C)C1=C(C=CC(CC=O)=C1)OC

Computed Properties

  • Exact Mass: 180.07900
  • Monoisotopic Mass: 180.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 35.5A^2

Experimental Properties

  • Density: 1.1480
  • Boiling Point: 273.02°C (rough estimate)
  • Flash Point: 114.1°C
  • Refractive Index: 1.5426 (estimate)
  • PSA: 35.53000
  • LogP: 1.44520

2-(3,4-Dimethoxyphenyl)acetaldehyde Customs Data

  • HS CODE：2912499000
  • Customs Data：

    China Customs Code:

    2912499000

    Overview:

    2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

2-(3,4-Dimethoxyphenyl)acetaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D562170-10mg
2-(3,4-Dimethoxyphenyl)acetaldehyde
 5703-21-9
10mg
 $ 50.00 2022-06-05
TRC
D562170-50mg
2-(3,4-Dimethoxyphenyl)acetaldehyde
 5703-21-9
50mg
 $ 115.00 2022-06-05
TRC
D562170-100mg
2-(3,4-Dimethoxyphenyl)acetaldehyde
 5703-21-9
100mg
 $ 185.00 2022-06-05
abcr
AB337815-250 mg
(3,4-Dimethoxyphenyl)acetaldehyde, 95%; .
 5703-21-9 95%
250MG
 €240.80 2022-03-25
abcr
AB337815-1 g
(3,4-Dimethoxyphenyl)acetaldehyde, 95%; .
 5703-21-9 95%
1g
 €554.70 2022-03-25
eNovation Chemicals LLC
D766056-250mg
3,4-Dimethoxybenzeneacetaldehyde
 5703-21-9 95%
250mg
 $100 2024-06-07
eNovation Chemicals LLC
D766056-1g
3,4-Dimethoxybenzeneacetaldehyde
 5703-21-9 95%
1g
 $180 2024-06-07
eNovation Chemicals LLC
D766056-5g
3,4-Dimethoxybenzeneacetaldehyde
 5703-21-9 95%
5g
 $470 2024-06-07
abcr
AB337815-250mg
(3,4-Dimethoxyphenyl)acetaldehyde, 95%; .
 5703-21-9 95%
250mg
 €150.40 2025-04-17
abcr
AB337815-1g
(3,4-Dimethoxyphenyl)acetaldehyde, 95%; .
 5703-21-9 95%
1g
 €296.50 2025-04-17

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